4-Cyclohexylphenylhydrazine hydrochloride

• Molecular Formula: C12H19ClN2
• Molecular Weight: 226.74 g/mol
• IUPAC Name: (4-cyclohexylphenyl)hydrazine;hydrochloride
• InChI: InChI=1S/C12H18N2.ClH/c13-14-12-8-6-11(7-9-12)10-4-2-1-3-5-10;/h6-10,14H,1-5,13H2;1H
• InChI Key: JKGQPVLPRSBRMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)NN.Cl

Description

4-Cyclohexylphenylhydrazine hydrochloride is a useful research compound. Its molecular formula is C12H19ClN2 and its molecular weight is 226.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Cyclohexylphenylhydrazine hydrochloride (35.6 g) was prepared as described for 2-bromo-4-methyl-phenylhydrazine hydrochloride in Example 4, except using 4-cyclohexylaniline as starting material. ##STR44##

Synthesis routes and methods II

Procedure details

A suspension of 4-cyclohexylphenylhydrazine hydrochloride (Intermediate A) (41.4 g) and 3 N sodium hydroxide (120 ml) was stirred for 10 min at 0-22° C. The mixture was extracted with ether. The solvent was removed under vacuum to give 27 g of the titled compound, m.p. 115-116° C.